Cas no 1261622-99-4 (4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde)

• Product Name: 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde
• CAS No: 1261622-99-4
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 4999726
• Update Time: 2025-05-25

4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde

• Inchi： 1S/C14H8ClF3O2/c15-13-5-4-10(6-11(13)8-19)9-2-1-3-12(7-9)20-14(16,17)18/h1-8H
• InChI Key： SSDGBVSUWFUZOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C=O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde

Comprehensive Overview of 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde (CAS No. 1261622-99-4)

4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde (CAS No. 1261622-99-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro-substituted biphenyl core and a trifluoromethoxy group, makes it a valuable building block for designing bioactive molecules. This compound has garnered significant attention in recent years due to its role in the development of novel therapeutics and sustainable crop protection agents.

In the pharmaceutical industry, 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde serves as a critical precursor for synthesizing kinase inhibitors and GPCR-targeting drugs. Researchers particularly value its electron-withdrawing trifluoromethoxy group, which enhances metabolic stability and bioavailability in drug candidates. Recent studies published in journals like Journal of Medicinal Chemistry highlight its application in developing next-generation anti-inflammatory compounds, addressing the growing global demand for more effective treatments for chronic diseases.

The compound's significance extends to materials science, where its biphenyl-aldehyde structure facilitates the creation of liquid crystal materials and organic semiconductors. With the rapid advancement of flexible electronics and OLED technologies, CAS 1261622-99-4 has become increasingly relevant for researchers developing high-performance organic electronic devices. Its thermal stability and precise molecular geometry make it particularly suitable for applications requiring controlled molecular alignment.

Environmental considerations surrounding 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde have prompted extensive research into green synthesis methods. Modern approaches emphasize catalytic processes that minimize waste generation while maintaining high yields. The incorporation of flow chemistry techniques and biocatalysis represents current industry trends, aligning with the broader movement toward sustainable chemical manufacturing practices.

Analytical characterization of 1261622-99-4 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, which are crucial for research and industrial applications. Recent advancements in analytical technology have enabled more precise quality control, ensuring batch-to-batch consistency for this important chemical intermediate.

The global market for biphenyl derivatives like 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxaldehyde continues to expand, driven by increasing R&D investments in life sciences and advanced materials. Market analysts project steady growth in demand, particularly from Asia-Pacific regions where pharmaceutical innovation is accelerating. Proper storage recommendations include protection from light in cool, dry conditions to maintain the compound's stability over extended periods.

Ongoing research explores novel applications of CAS 1261622-99-4 in areas such as supramolecular chemistry and nanotechnology. Its ability to form well-defined molecular architectures makes it valuable for creating functional materials with precisely controlled properties. As scientific understanding of molecular design principles advances, the potential applications of this versatile compound continue to multiply across multiple disciplines.